Cas no 683256-32-8 ((2Z)-3-(4-butylphenyl)amino-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2Z)-3-(4-butylphenyl)amino-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 683256-32-8
• MF: C₂₂H₁₉Cl₂N₃S
• MW: 428.377361536026
• CID: 6415978
• PubChem ID: 18558777
• Update Time: 2025-10-28

(2Z)-3-(4-butylphenyl)amino-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(4-butylphenyl)amino-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• F1110-0220
• (Z)-3-((4-butylphenyl)amino)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)acrylonitrile
• 683256-32-8
• (Z)-3-(4-butylanilino)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• (2Z)-3-[(4-butylphenyl)amino]-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• AKOS024603014
• 2-Thiazoleacetonitrile, α-[[(4-butylphenyl)amino]methylene]-4-(3,4-dichlorophenyl)-

• Inchi： 1S/C22H19Cl2N3S/c1-2-3-4-15-5-8-18(9-6-15)26-13-17(12-25)22-27-21(14-28-22)16-7-10-19(23)20(24)11-16/h5-11,13-14,26H,2-4H2,1H3/b17-13-
• InChI Key： LWVHYAIZBKWHNC-LGMDPLHJSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(Cl)C(Cl)=C2)=CS1)=C/NC1=CC=C(CCCC)C=C1

Computed Properties

• Exact Mass: 427.0676742g/mol
• Monoisotopic Mass: 427.0676742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 573.3±60.0 °C(Predicted)
• pka: -1.52±0.70(Predicted)

Additional information on (2Z)-3-(4-butylphenyl)amino-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Introduction to (2Z)-3-(4-butylphenyl)amino-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 683256-32-8)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule potentially holding the key to groundbreaking therapies. One such compound, (2Z)-3-(4-butylphenyl)amino-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile, identified by its CAS number 683256-32-8, has garnered significant attention in recent years due to its unique structural properties and promising biological activities. This compound belongs to the class of heterocyclic nitriles, which are known for their diverse pharmacological applications.

The molecular structure of this compound features a thiazole core, a scaffold that is widely recognized for its presence in numerous bioactive molecules. Thiazole derivatives are particularly interesting because they exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a butylphenyl amino group at the 3-position and a 3,4-dichlorophenyl substituent at the 4-position of the thiazole ring further enhances its potential as a pharmacophore. These functional groups contribute to the compound's ability to interact with biological targets, making it a valuable candidate for drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer and neurodegenerative disorders. The compound (2Z)-3-(4-butylphenyl)amino-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile has been investigated for its potential role in modulating pathways associated with these diseases. Studies have shown that thiazole derivatives can inhibit the activity of enzymes involved in tumor growth and progression. Additionally, the nitrile group present in the molecule may contribute to its ability to induce apoptosis in cancer cells by disrupting critical cellular processes.

The 3,4-dichlorophenyl moiety is another key feature that contributes to the compound's pharmacological profile. This substituent has been shown to enhance binding affinity to biological targets by increasing lipophilicity and improving metabolic stability. The combination of these structural elements makes this compound an attractive candidate for further development as an active pharmaceutical ingredient (API). Researchers have also explored synthetic routes to modify this molecule, aiming to optimize its pharmacokinetic properties and reduce potential side effects.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like (2Z)-3-(4-butylphenyl)amino-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development by simulating their interactions with biological receptors. The integration of experimental data with computational predictions has accelerated the discovery process, allowing for more efficient screening of chemical libraries.

One of the most exciting aspects of this compound is its potential application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Thiazole derivatives have been shown to cross the blood-brain barrier and exert neuroprotective effects by inhibiting oxidative stress and inflammation. The specific arrangement of functional groups in (2Z)-3-(4-butylphenyl)amino-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile suggests that it may interact with neurotransmitter systems relevant to these conditions. Further preclinical studies are needed to validate these hypotheses and explore potential therapeutic benefits.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex thiazole ring system efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecular structure for optimal pharmacological activity.

In conclusion, (2Z)-3-(4-butylphenyl)amino-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 683256-32-8) represents a promising candidate for drug development due to its unique structural features and demonstrated biological activities. Ongoing research continues to uncover new therapeutic applications for thiazole derivatives, making this compound a subject of great interest in the pharmaceutical industry. As our understanding of disease mechanisms evolves, compounds like this one will play an increasingly important role in developing innovative treatments for complex illnesses.